Cas no 402739-13-3 (methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 402739-13-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• MDL: MFCD02253855
• CID: 3057688
• PubChem ID: 5227819
• Update Time: 2025-11-02

methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
• methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate
• 402739-13-3
• SR-01000114141
• Methyl 3-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)benzoate
• DTXSID301331330
• BBL037864
• CS-0282716
• SMR000306334
• HMS2702I21
• AKOS015922638
• EN300-227767
• methyl 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzoate
• STK346660
• MLS000727637
• CHEMBL1502993
• methyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoate
• AKOS000304257
• SR-01000114141-1

• MDL： MFCD02253855
• Inchi： 1S/C14H15N3O4/c1-9-13(17(19)20)10(2)16(15-9)8-11-5-4-6-12(7-11)14(18)21-3/h4-7H,8H2,1-3H3
• InChI Key： YNIXBSCDXCAGRO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CC1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 289.10625597Da
• Monoisotopic Mass: 289.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Additional information on methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate

Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate (CAS No. 402739-13-3): A Comprehensive Overview

Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate, identified by its CAS number 402739-13-3, is a compound of significant interest in the field of pharmaceutical and chemical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in various scientific domains. The presence of a nitro group and a pyrazole moiety in its molecular framework suggests unique chemical properties that make it a valuable candidate for further investigation.

The structural composition of Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate includes a benzoate ester group attached to a substituted pyrazole ring. The pyrazole ring itself is further modified with two methyl groups and a nitro group at the 4-position, enhancing its reactivity and potential biological activity. This specific arrangement of functional groups contributes to the compound's distinct chemical behavior and makes it a subject of interest for synthetic chemists and biologists alike.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various therapeutic applications. The nitro group in the molecular structure of Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate can participate in redox reactions, which may be exploited for developing novel pharmacological agents. Additionally, the benzoate moiety can influence the solubility and metabolic stability of the compound, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of pyrazole-based compounds in medicinal chemistry. For instance, researchers have explored the use of substituted pyrazoles as intermediates in the synthesis of antiviral and anti-inflammatory agents. The nitro-substituted pyrazole ring in Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate could potentially serve as a key structural element in designing molecules with enhanced biological activity. This has prompted further investigation into its pharmacological properties and potential therapeutic applications.

The synthesis of Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the nitro group into the pyrazole ring is a critical step that demands precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in downstream applications.

In addition to its potential pharmaceutical applications, Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate may also find utility in materials science. The unique electronic properties of its aromatic structure make it a candidate for use in organic electronic devices or as a ligand in catalytic systems. Ongoing research is exploring these possibilities, further expanding the range of potential applications for this compound.

The chemical properties of Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate also make it an interesting subject for computational studies. Molecular modeling techniques can provide insights into its interactions with biological targets and help predict its pharmacological activity. These computational approaches are increasingly being used alongside experimental methods to accelerate drug discovery processes.

In conclusion, Methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoate (CAS No. 402739-13-3) represents a promising compound with diverse potential applications. Its complex structure and functional groups make it a valuable scaffold for developing new pharmaceuticals and materials. As research continues to uncover new uses for this molecule, it is likely to play an important role in future scientific advancements.